Cas no 1848952-59-9 (2-methyl-2-(trifluoromethyl)morpholine hydrochloride)

• Product Name: 2-methyl-2-(trifluoromethyl)morpholine hydrochloride
• CAS No: 1848952-59-9
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD30535997
• CID: 4623681
• PubChem ID: 118610583
• Update Time: 2025-06-21

2-methyl-2-(trifluoromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoromethyl)morpholine hydrochloride

• MDL： MFCD30535997
• Inchi： 1S/C6H10F3NO.ClH/c1-5(6(7,8)9)4-10-2-3-11-5;/h10H,2-4H2,1H3;1H
• InChI Key： GIKOZPKCDVLASB-UHFFFAOYSA-N
• SMILES： C(C1(OCCNC1)C)(F)(F)F.Cl

Additional information on 2-methyl-2-(trifluoromethyl)morpholine hydrochloride

Introduction to 2-Methyl-2-(trifluoromethyl)morpholine Hydrochloride (CAS No. 1848952-59-9)

2-Methyl-2-(trifluoromethyl)morpholine hydrochloride (CAS No. 1848952-59-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a morpholine derivative, characterized by its unique structural features, including a trifluoromethyl group and a methyl group. These functional groups contribute to its distinct chemical properties and potential biological activities.

The morpholine ring in 2-methyl-2-(trifluoromethyl)morpholine hydrochloride is a six-membered heterocyclic compound with one oxygen atom, which imparts polarity and hydrogen bonding capabilities. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The methyl group further modulates the compound's physicochemical properties, influencing its solubility and reactivity.

Recent studies have explored the potential applications of 2-methyl-2-(trifluoromethyl)morpholine hydrochloride in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique structure allows it to serve as a building block for more complex molecules, facilitating the development of drugs with improved efficacy and safety profiles.

In the context of medicinal chemistry, 2-methyl-2-(trifluoromethyl)morpholine hydrochloride has been investigated for its potential as a modulator of specific biological targets. For instance, it has shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in various physiological processes, including neurotransmission, immune responses, and cellular signaling pathways.

The hydrochloride form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form facilitates the formulation of oral and injectable dosage forms, ensuring consistent drug delivery and bioavailability. Additionally, the hydrochloride salt form can improve the compound's storage stability, reducing degradation and maintaining its therapeutic efficacy over time.

Preclinical studies have demonstrated that 2-methyl-2-(trifluoromethyl)morpholine hydrochloride exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability, low toxicity, and minimal side effects, making it a promising candidate for further clinical evaluation. These properties are essential for ensuring that the compound can be safely and effectively used in human trials.

In addition to its potential as a therapeutic agent, 2-methyl-2-(trifluoromethyl)morpholine hydrochloride has also been explored for its utility in chemical synthesis and material science applications. Its unique combination of functional groups makes it a valuable reagent for synthesizing complex organic molecules and polymers with tailored properties.

The ongoing research into 2-methyl-2-(trifluoromethyl)morpholine hydrochloride highlights its versatility and potential impact across multiple scientific disciplines. As new synthetic methods and biological assays continue to be developed, this compound is likely to find even more applications in the future. Researchers are particularly interested in exploring its role in developing novel treatments for neurological disorders, cancer, and other chronic diseases.

In conclusion, 2-methyl-2-(trifluoromethyl)morpholine hydrochloride (CAS No. 1848952-59-9) is a multifaceted compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research progresses, it is expected that this compound will continue to contribute to advancements in medicinal chemistry and drug discovery.